Cas no 2138182-06-4 (1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one)

• Product Name: 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one
• CAS No: 2138182-06-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6358012
• PubChem ID: 165446367
• Update Time: 2025-07-03

1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138182-06-4
• EN300-701458
• 1-[3a-(hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one
• 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one

• Inchi： 1S/C13H23NO2/c1-12(2,3)11(16)14-8-7-13(9-15)6-4-5-10(13)14/h10,15H,4-9H2,1-3H3
• InChI Key： HVCRKMIUOYXAQI-UHFFFAOYSA-N
• SMILES： OCC12CCN(C(C(C)(C)C)=O)C1CCC2

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one

Professional Introduction to Compound with CAS No. 2138182-06-4 and Product Name: 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one

Compound with the CAS number 2138182-06-4 and the product name 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex cyclic structure and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique architecture of this molecule, featuring an octahydrocyclopenta[b]pyrrol ring system substituted with a hydroxymethyl group, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The octahydrocyclopenta[b]pyrrol core is a heterocyclic compound that has been increasingly studied for its biological activity. This particular scaffold is known to exhibit a range of pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the hydroxymethyl group at the 3a position introduces a reactive site that can be utilized for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. Additionally, the 2,2-dimethylpropan-1-one moiety contributes to the overall stability and solubility of the compound, making it more amenable to formulation and administration.

In recent years, there has been growing interest in the development of novel therapeutic agents based on complex heterocyclic structures. The compound in question aligns well with this trend, as it combines structural features that are known to be favorable for drug-like properties. For instance, the cyclopentane ring system is often found in biologically active molecules due to its ability to mimic natural product scaffolds. Furthermore, the substitution pattern around the ring can significantly influence the pharmacokinetic and pharmacodynamic profiles of the compound.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The hydroxymethyl group at the 3a position can serve as a site for further derivatization, allowing researchers to explore its interactions with biological targets such as enzymes and receptors involved in neurodegenerative diseases. Preliminary studies have suggested that derivatives of this compound may exhibit potent neuroprotective effects by modulating key signaling pathways associated with conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include cyclization reactions to form the cyclopentane[b]pyrrol core, followed by functionalization at the 3a position using established synthetic methodologies. Advances in catalytic techniques have made it possible to achieve these transformations under milder conditions, reducing waste and improving overall efficiency.

From a computational chemistry perspective, this compound offers an excellent model system for studying molecular interactions. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners within biological targets. These studies have revealed promising interactions with enzymes such as cytochrome P450s, which play a crucial role in drug metabolism. Understanding these interactions can help guide the design of more effective drug candidates by optimizing key structural features.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated significant activity against various enzymes and receptors relevant to neurological disorders. For example, preliminary data indicate that derivatives of this compound inhibit acetylcholinesterase, an enzyme implicated in Alzheimer's disease pathogenesis. Similarly, in vivo studies have shown potential neuroprotective effects in animal models of Parkinson's disease.

Future research directions include exploring synthetic modifications to enhance bioavailability and target specificity. Strategies such as prodrug design and polymer-based delivery systems are being investigated to improve therapeutic efficacy while minimizing side effects. Additionally, combination therapy approaches involving this compound alongside other pharmacological agents may offer synergistic benefits in treating complex diseases.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound described here exemplifies how structural innovation can lead to new therapeutic opportunities. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective treatments for neurological disorders and other challenging medical conditions.

In conclusion,1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,2-dimethylpropan-1-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in treating neurological disorders. Continued research efforts will further elucidate its pharmacological properties and explore new avenues for clinical translation.